1-[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2(1H)-one
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Overview
Description
The compound “1-[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2(1H)-one” is a derivative of 3,4-dihydroquinolin-1(2H)-one . This scaffold has been synthesized and used for plant disease management .
Synthesis Analysis
The synthesis of 3,4-dihydroquinolin-1(2H)-one derivatives involves the Castagnoli–Cushman reaction . A cascade biocatalysis system involving asymmetric hydroxylation and diastereoselective oxidation was developed using Rhodococcus equi ZMU-LK19 .Molecular Structure Analysis
The molecular structure of 3,4-dihydroquinolin-1(2H)-one derivatives was determined using extensive 1D and 2D NMR, and MS measurements .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 3,4-dihydroquinolin-1(2H)-one derivatives include asymmetric hydroxylation and diastereoselective oxidation .Scientific Research Applications
- A study highlights the use of graphene oxide (GO) nanosheets as catalysts for the construction of 2,3-dihydroquinazolinones and quinazolin-4(3H)-ones.
- Researchers can explore metal-free approaches to synthesize DHQ derivatives, aiming for diversity and flexibility in accessing biologically active compounds .
- A recent study describes oxone-mediated direct arylhydroxylation of activated alkenes.
Graphene Oxide Nanosheets as Catalysts
Metal-Free Synthesis of 3,4-Dihydroquinazolinones
Arylhydroxylation of Alkenes for Oxindole and 3,4-Dihydroquinolin-2-one Synthesis
Mechanism of Action
Target of Action
Compounds with a similar structure, such as 1,2,3,4-tetrahydroquinoline hybrids, have been found to exhibit antioxidant, antitryptic, and anti-inflammatory activities .
Mode of Action
It’s worth noting that similar compounds, such as n-(tetrahydroquinolin-1-yl) amide derivatives, can act as nf-κb inhibitors, which could be useful in anticancer drug research .
Biochemical Pathways
Compounds with similar structures have been found to disrupt biological membrane systems .
Pharmacokinetics
The lipophilicity of similar compounds, such as 1,2,3,4-tetrahydroquinoline hybrids, has been established using both reversed-phase thin layer chromatography and in silico calculations . Lipophilicity is a key factor influencing a drug’s ADME properties and can impact its bioavailability.
Result of Action
Similar compounds have been found to exhibit potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties .
Action Environment
It’s worth noting that the efficacy of similar compounds can be influenced by factors such as dosage .
Future Directions
The future directions for the research and development of 3,4-dihydroquinolin-1(2H)-one derivatives include better understanding of the mode of action and the structure-activity relationship (SAR) of these derivatives, and providing crucial information for further design and development of more potent 3,4-dihydroquinolin-1(2H)-one derivatives as antioomycete agents against P. recalcitrans .
properties
IUPAC Name |
1-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O3/c1-17-6-4-8-19(14-17)24-26-25(32-27-24)20-11-12-22(30)28(15-20)16-23(31)29-13-5-9-18-7-2-3-10-21(18)29/h2-4,6-8,10-12,14-15H,5,9,13,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYAOUAOCICWDNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C(=O)C=C3)CC(=O)N4CCCC5=CC=CC=C54 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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